Cas no 348-39-0 (6-Fluoro-2-methyl-2H-indazole)
6-Fluoro-2-methyl-2H-indazole is a versatile organic compound characterized by its unique fluorinated indazole ring system. This compound offers distinct advantages due to its potential in medicinal chemistry, where it can serve as a valuable building block for synthesizing diverse pharmaceuticals. Its fluorine atom enhances solubility and bioavailability, while the indazole core provides a rich platform for structural modifications.
6-Fluoro-2-methyl-2H-indazole structure
Product Name:6-Fluoro-2-methyl-2H-indazole
CAS No:348-39-0
MF:C8H7FN2
MW:150.152984857559
CID:293148
PubChem ID:45789841
Update Time:2025-10-17
6-Fluoro-2-methyl-2H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluoro-2-methyl-2H-indazole
- 2H-Indazole, 6-fluoro-2 -methyl-
- 6-fluoro-2-methylindazole
- 6-Fluor-2-methyl-indazol
- Y5396
- AKOS015898202
- 348-39-0
- J-518712
- A15508
- DTXSID60672065
- 2H-Indazole,6-fluoro-2-methyl-
- FT-0646143
- SCHEMBL22946632
-
- Inchi: 1S/C8H7FN2/c1-11-5-6-2-3-7(9)4-8(6)10-11/h2-5H,1H3
- InChI Key: SXYYLXWNRUQNQZ-UHFFFAOYSA-N
- SMILES: FC1C=CC2=CN(C)N=C2C=1
Computed Properties
- Exact Mass: 150.05900
- Monoisotopic Mass: 150.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 17.8A^2
Experimental Properties
- Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 265.9±13.0 ºC (760 Torr),
- Flash Point: 114.6±19.8 ºC,
- Refractive Index: 1.588
- Solubility: Very slightly soluble (0.66 g/l) (25 º C),
- PSA: 17.82000
- LogP: 1.71240
6-Fluoro-2-methyl-2H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A269002609-1g |
6-Fluoro-2-methyl-2H-indazole |
348-39-0 | 95% | 1g |
$411.84 | 2023-09-02 | |
| Chemenu | CM150670-1g |
6-fluoro-2-methyl-2H-indazole |
348-39-0 | 95% | 1g |
$482 | 2021-08-05 | |
| Chemenu | CM150670-1g |
6-fluoro-2-methyl-2H-indazole |
348-39-0 | 95% | 1g |
$*** | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629942-1g |
6-Fluoro-2-methyl-2H-indazole |
348-39-0 | 98% | 1g |
¥6132.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629942-5g |
6-Fluoro-2-methyl-2H-indazole |
348-39-0 | 98% | 5g |
¥14700.00 | 2024-05-17 | |
| Ambeed | A481389-1g |
6-Fluoro-2-methyl-2H-indazole |
348-39-0 | 95+% | 1g |
$412.0 | 2024-04-19 |
6-Fluoro-2-methyl-2H-indazole Related Literature
-
C. Saldanha do Carmo,A. N. Nunes,Ana Teresa Serra,S. Ferreira-Dias,I. Nogueira,Catarina M. M. Duarte Green Chem. 2015 17 1510
-
2. Thermodynamic properties of binary systems containing hexafluorobenzene. Part 4.—Excess Gibbs free energies of the three systems hexafluorobenzene + benzene, touene, and p-xyleneW. J. Gaw,F. L. Swinton Trans. Faraday Soc. 1968 64 2023
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